Cas no 13146-36-6 (Pentanamide,2,2-dimethyl-)

Pentanamide,2,2-dimethyl- structure
Pentanamide,2,2-dimethyl- structure
Product Name:Pentanamide,2,2-dimethyl-
CAS No:13146-36-6
MF:C7H15NO
MW:129.200102090836
CID:142004
PubChem ID:83180
Update Time:2025-04-19

Pentanamide,2,2-dimethyl- Chemical and Physical Properties

Names and Identifiers

    • Pentanamide,2,2-dimethyl-
    • 2,2-dimethylpentanamide
    • 2,2-dimethylvaleramide
    • Amide dimethyl-2,2 n-valerianique
    • Amide dimethyl-2,2 n-valerianique [French]
    • BRN 1747673
    • Petanamide, 2,2-dimethyl-
    • Valeramide, 2,2-dimethyl-
    • Einecs 236-083-7
    • SCHEMBL10710015
    • AKOS006276489
    • NS00024165
    • 2,2-dimethyl valeramide
    • Pentanamide, 2,2-dimethyl-
    • 3-02-00-00780 (Beilstein Handbook Reference)
    • dimethylvaleramide
    • CDMRYARHYKNFLS-UHFFFAOYSA-N
    • DTXSID30157056
    • SCHEMBL277242
    • 13146-36-6
    • Z1198157529
    • R9L7E6L97D
    • Inchi: 1S/C7H15NO/c1-4-5-7(2,3)6(8)9/h4-5H2,1-3H3,(H2,8,9)
    • InChI Key: CDMRYARHYKNFLS-UHFFFAOYSA-N
    • SMILES: O=C(C(C)(C)CCC)N

Computed Properties

  • Exact Mass: 129.11545
  • Monoisotopic Mass: 129.115364102g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 3
  • Complexity: 108
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 43.1Ų

Experimental Properties

  • PSA: 43.09
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